Cas no 2171610-03-8 (2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyloctanamidobutanoic acid)

• Product Name: 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyloctanamidobutanoic acid
• CAS No: 2171610-03-8
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6428103
• PubChem ID: 165512052
• Update Time: 2025-08-01

2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyloctanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyloctanamidobutanoic acid
• 2-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methyloctanamido]butanoic acid
• 2171610-03-8
• EN300-1543529

• Inchi： 1S/C28H36N2O5/c1-3-25(27(32)33)30(2)26(31)17-7-5-4-6-12-18-29-28(34)35-19-24-22-15-10-8-13-20(22)21-14-9-11-16-23(21)24/h8-11,13-16,24-25H,3-7,12,17-19H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： HLMMINHWFQKUCD-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCC(N(C)C(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyloctanamidobutanoic acid

2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyloctanamidobutanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171610-03-8, known as 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyloctanamidobutanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an N-methyl substitution, and a butanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its role in facilitating controlled reactions or modifications during synthesis.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. For instance, the Fmoc group has been extensively used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. This makes 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyloctanamidobutanoic acid a valuable intermediate in the synthesis of bioactive molecules and complex peptides.

The structure of this compound also includes an N-methyl substitution, which can influence the physical properties and reactivity of the molecule. N-methylation is a common modification in organic chemistry, often used to alter the lipophilicity or stability of a compound. In this case, the N-methyl group may play a role in enhancing the compound's solubility or bioavailability, making it more suitable for biological applications.

Moreover, the butanoic acid moiety at the end of the molecule introduces carboxylic acid functionality, which can participate in various chemical reactions such as esterification or amidation. This functional group also contributes to the molecule's acidity and can influence its interactions with other biomolecules, making it a versatile building block in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the properties and reactivity of such compounds with greater accuracy. For example, molecular modeling studies have provided insights into the conformational flexibility and electronic properties of 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyloctanamidobutanoic acid, which are critical for understanding its behavior in different chemical environments.

In addition to its synthetic applications, this compound has shown promise in materials science. The combination of the Fmoc group and the N-methyl substitution creates a unique balance between rigidity and flexibility, which could be exploited in designing novel polymers or self-assembling materials. Researchers are actively exploring these possibilities, leveraging the compound's structural features to develop advanced materials with tailored properties.

Furthermore, 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyloctanamidobutanoic acid has been investigated for its potential in drug delivery systems. Its ability to form stable complexes with other molecules makes it a candidate for encapsulating therapeutic agents or targeting specific tissues within the body. Preliminary studies have demonstrated encouraging results, suggesting that this compound could serve as a platform for developing next-generation drug delivery technologies.

The synthesis of this compound involves multiple steps, including nucleophilic substitutions, coupling reactions, and protection/deprotection strategies. The use of state-of-the-art synthetic techniques ensures high yields and purity levels, which are essential for maintaining the integrity of the molecule during subsequent modifications or applications.

In conclusion, 2-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methyloctanamidobutanoic acid is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, incorporating functional groups like Fmoc and butanoic acid moieties, positions it as a valuable tool for researchers working on peptide synthesis, material development, and drug delivery systems. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to these fields.